4-Hydroxy-3-isopropoxy-4-methyl-2-phenyl-2-cyclobuten-1-one

• Molecular Formula: C14H16O3
• Molecular Weight: 232.27 g/mol
• IUPAC Name: 4-hydroxy-4-methyl-2-phenyl-3-propan-2-yloxycyclobut-2-en-1-one
• InChI: InChI=1S/C14H16O3/c1-9(2)17-13-11(12(15)14(13,3)16)10-7-5-4-6-8-10/h4-9,16H,1-3H3
• InChI Key: ZQECSUHHNNTYPF-UHFFFAOYSA-N
• SMILES: CC(C)OC1=C(C(=O)C1(C)O)C2=CC=CC=C2

Description

4-Hydroxy-3-isopropoxy-4-methyl-2-phenyl-2-cyclobuten-1-one, commonly known as HIPP, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. HIPP belongs to the family of cyclobutenones and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of HIPP is not fully understood. However, studies have shown that HIPP inhibits the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the inflammatory response. HIPP has also been shown to inhibit the growth of various cancer cell lines by inducing apoptosis.
Biochemical and Physiological Effects:
HIPP has been shown to possess anti-inflammatory and anti-tumor properties. In animal studies, HIPP has been shown to reduce inflammation and pain in various models of inflammation. HIPP has also been shown to inhibit the growth of various cancer cell lines by inducing apoptosis. However, the toxicity and pharmacokinetics of HIPP have not been fully characterized.

Advantages and Limitations for Lab Experiments

HIPP has several advantages for lab experiments. It is relatively easy to synthesize and has high purity and yield. HIPP has also been shown to possess anti-inflammatory and anti-tumor properties, making it a potential candidate for drug development. However, the toxicity and pharmacokinetics of HIPP have not been fully characterized, which limits its use in pre-clinical studies.

Future Directions

There are several future directions for HIPP research. One area of research is the characterization of the toxicity and pharmacokinetics of HIPP. This information is essential for the development of HIPP as a potential drug candidate. Another area of research is the development of novel HIPP derivatives with improved pharmacological properties. Finally, HIPP can be used as a building block for the synthesis of various natural products and pharmaceuticals, which opens up new avenues for drug discovery.

Synthesis Methods

HIPP can be synthesized using various methods, including the reaction of 2-cyclobuten-1-one with 4-methyl-2-phenyl-1,3-dioxolane-4-carboxylic acid, followed by the reaction with isopropylmagnesium bromide. Another method involves the reaction of 2-cyclobuten-1-one with 4-methyl-2-phenyl-1,3-dioxolane-4-carboxylic acid, followed by the reaction with isopropenylmagnesium bromide. Both methods yield HIPP with high purity and yield.

Scientific Research Applications

HIPP has potential applications in various fields, including medicinal chemistry, material science, and organic synthesis. In medicinal chemistry, HIPP has been shown to possess anti-inflammatory and anti-tumor properties. HIPP has also been used as a building block in the synthesis of various natural products and pharmaceuticals. In material science, HIPP has been used as a precursor for the synthesis of novel materials with unique properties. In organic synthesis, HIPP has been used as a key intermediate in the synthesis of various compounds.